Cas no 628704-50-7 (1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-)

1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]- structure
628704-50-7 structure
Product Name:1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-
CAS No:628704-50-7
MF:C10H9N5O
MW:215.211360692978
CID:1641166
Update Time:2024-09-12

1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 1-[5-[(aminooxy)methyl]-2-pyridinyl]-
    • Inchi: 1S/C10H9N5O/c11-3-9-5-14-15(6-9)10-2-1-8(4-13-10)7-16-12/h1-2,4-6H,7,12H2
    • InChI Key: KVEQDGYORFBBRR-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(CON)C=C2)C=C(C#N)C=N1

Computed Properties

  • Exact Mass: 215.08087

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 475.9±45.0 °C(Predicted)
  • PSA: 89.75
  • pka: 3.78±0.70(Predicted)
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